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Compound of Interest

Compound Name: Disperse Red 177

Cat. No.: B1581144 Get Quote

The proper disposal of Disperse Red 177 is critical for ensuring laboratory safety and

environmental protection. As a substance classified with potential for long-lasting harmful

effects on aquatic life, it must be managed as hazardous waste in accordance with local, state,

and federal regulations.[1] Adherence to these procedures minimizes risks to personnel and

prevents environmental contamination.

Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, ensure all necessary safety measures are in

place. This is paramount to prevent accidental exposure and environmental release.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles with side-shields, a lab coat, and a dust respirator to avoid

inhalation of particles.[2]

Ventilation: Handle the chemical in a well-ventilated area or under a chemical fume hood to

minimize dust and vapor accumulation.[1]

Avoid Dust Generation: Disperse Red 177 is a combustible solid, and its dust can form

explosive mixtures in the air.[2] Use methods that do not generate dust, such as using a

HEPA-filtered vacuum for cleanup if necessary.[2]

Incompatible Materials: Store Disperse Red 177 waste away from oxidizing agents, as

contact may lead to ignition.[2]
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Step-by-Step Disposal Protocol
Follow this procedure to ensure the safe collection, storage, and disposal of Disperse Red 177
waste. This process aligns with general laboratory hazardous waste regulations, such as the

Resource Conservation and Recovery Act (RCRA) in the United States.[3]

Step 1: Waste Identification and Segregation

Classify as Hazardous Waste: Treat all Disperse Red 177, including grossly contaminated

items (e.g., weighing boats, gloves, paper towels), as hazardous chemical waste.

Segregate: Keep Disperse Red 177 waste separate from other waste streams, especially

incompatible chemicals, liquids, and non-hazardous trash.[3]

Step 2: Containerization

Select an Appropriate Container: Use a chemically compatible container, such as a

polyethylene or polypropylene container, that is in good condition and has a secure, leak-

proof lid.[2][4]

Label Correctly: The container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name ("Disperse Red 177"), and an appropriate hazard warning pictogram

(e.g., for environmental hazard, health hazard).[5]

Step 3: Accumulation and Storage

Point of Generation: Accumulate the waste in a designated Satellite Accumulation Area

(SAA) at or near the point of generation.[5] This area must be under the control of laboratory

personnel.[3]

Storage Conditions: Keep the waste container tightly closed and store it in a cool, dry, and

well-ventilated secondary containment bin.[2] This protects against physical damage and

contains potential leaks.

Step 4: Arrange for Professional Disposal

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

or a licensed hazardous waste disposal contractor to arrange for pickup.
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Prohibited Actions: Never discharge Disperse Red 177 waste into the sewer system or

dispose of it in regular trash.[1][2][3][6]

Disposal Method: The recommended disposal methods are controlled incineration with flue

gas scrubbing or removal to a licensed chemical destruction facility.[1]

Step 5: Documentation and Record-Keeping

Maintain Records: Keep accurate records of the amount of waste generated and the date of

disposal, as required by institutional policy and regulations like RCRA.[3]

Emergency Procedures for Spills
In the event of a spill, act quickly to contain the material while prioritizing personal safety.

Alert Personnel: Notify others in the immediate area.

Evacuate: If the spill is large or in a poorly ventilated space, evacuate the area.

Don PPE: Before cleaning, put on all required PPE, especially a dust respirator.

Cleanup:

For dry spills: Use dry cleanup procedures.[2] Gently sweep up the material, dampening

slightly with water to prevent dusting, or use a vacuum cleaner fitted with a HEPA filter.[2]

Containment: Prevent the spilled material from entering drains or waterways.[1][2]

Dispose of Residue: Place all collected residue and contaminated cleaning materials into a

labeled hazardous waste container for disposal.[2]

Decontaminate: Wash the spill area thoroughly with water, preventing the runoff from

entering drains.[2]

Quantitative Data Summary
The following table summarizes relevant toxicity and exposure data. Note that specific

ecotoxicity data for Disperse Red 177 (CAS 58051-98-2) is limited; the data below is for the

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1581144?utm_src=pdf-body
https://www.chemicalbook.com/msds/pigment-red-177.pdf
https://datasheets.scbt.com/sc-214922.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.chemos.de/import/data/msds/GB_en/2872-52-8-A0016749-GB-en.pdf
https://www.chemicalbook.com/msds/pigment-red-177.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://datasheets.scbt.com/sc-214922.pdf
https://datasheets.scbt.com/sc-214922.pdf
https://www.chemicalbook.com/msds/pigment-red-177.pdf
https://datasheets.scbt.com/sc-214922.pdf
https://datasheets.scbt.com/sc-214922.pdf
https://datasheets.scbt.com/sc-214922.pdf
https://www.benchchem.com/product/b1581144?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


chemically distinct but related "Pigment Red 177" (CAS 4051-63-2) and should be used for

general guidance only.

Data Point Species/Medium Value Reference

Ecotoxicity (Pigment

Red 177)

LC50 (96h) Fish (Leuciscus idus) > 10,000 mg/L [1]

LC50 (48h) Daphnia magna > 1 mg/L [1]

EC50 (72h) Algae > 1 mg/L [1]

Occupational

Exposure (Nuisance

Dust)

MAK Workplace Air 6 mg/m³ [7]

TLV/TWA Workplace Air 10 mg/m³ [7]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Disperse Red
177.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1581144?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/pigment-red-177.pdf
https://datasheets.scbt.com/sc-214922.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.medlabmag.com/article/1577
https://www.chemos.de/import/data/msds/GB_en/2872-52-8-A0016749-GB-en.pdf
http://www.xcolorpigment.com/pdf/MSDS(pigment%20red%20177).pdf
https://www.benchchem.com/product/b1581144#disperse-red-177-proper-disposal-procedures
https://www.benchchem.com/product/b1581144#disperse-red-177-proper-disposal-procedures
https://www.benchchem.com/product/b1581144#disperse-red-177-proper-disposal-procedures
https://www.benchchem.com/product/b1581144#disperse-red-177-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1581144?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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